Cas no 911826-36-3 (4-Fluorobenzofuran-3(2H)-one)

4-Fluorobenzofuran-3(2H)-one structure
4-Fluorobenzofuran-3(2H)-one structure
Product Name:4-Fluorobenzofuran-3(2H)-one
CAS No:911826-36-3
MF:C8H5FO2
MW:152.122505903244
MDL:MFCD12026471
CID:996063
PubChem ID:45122651
Update Time:2024-12-09

4-Fluorobenzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3(2H)-Benzofuranone
    • 4-Fluorobenzofuran-3(2H)-one
    • 3(2H)-Benzofuranone, 4-fluoro-
    • 4-fluoro-1-benzofuran-3-one
    • 3(2H)-Benzofuranone, 4-fluoro-
    • 4-Fluorobenzo[b]furan-3(2H)-one
    • AK100224
    • XNMLJZYMKUNKTL-UHFFFAOYSA-N
    • 4-fluoro-1-benzofuran-3(2h)-one
    • PC6226
    • FCH898160
    • SBB086821
    • 5225AC
    • 4-fluoro-2-hydrobenzo[b]furan-3-one
    • AX8241196
    • ST24023551
    • 4-Fluoro-3(2H)-benzofuranone (ACI)
    • MDL: MFCD12026471
    • Inchi: 1S/C8H5FO2/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-3H,4H2
    • InChI Key: XNMLJZYMKUNKTL-UHFFFAOYSA-N
    • SMILES: O=C1COC2C1=C(C=CC=2)F

Computed Properties

  • Exact Mass: 152.02700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.40080

4-Fluorobenzofuran-3(2H)-one Security Information

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4-Fluorobenzofuran-3(2H)-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Copper bromide (CuBr2) Solvents: Chloroform ,  Ethyl acetate ;  18 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  1.5 h, 0 °C
Reference
Discovery of Naturally Occurring Aurones That Are Potent Allosteric Inhibitors of Hepatitis C Virus RNA-Dependent RNA Polymerase
Haudecoeur, Romain; et al, Journal of Medicinal Chemistry, 2011, 54(15), 5395-5402

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  rt
1.2 Reagents: Potassium carbonate Solvents: Methanol ;  rt
2.1 Reagents: Methanesulfonic acid ,  Quinoline, 8-(1-methylethyl)-, 1-oxide Catalysts: [Dicyclohexyl[3,6-dimethoxy-2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]pho… Solvents: 1,2-Dichloroethane ;  5 h, rt
Reference
Practical, Modular, and General Synthesis of 3-Coumaranones through Gold-Catalyzed Intermolecular Alkyne Oxidation Strategy
Shu, Chao; et al, Chemistry - An Asian Journal, 2015, 10(1), 91-95

Production Method 3

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Quinoline, 8-(1-methylethyl)-, 1-oxide Catalysts: [Dicyclohexyl[3,6-dimethoxy-2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]pho… Solvents: 1,2-Dichloroethane ;  5 h, rt
Reference
Practical, Modular, and General Synthesis of 3-Coumaranones through Gold-Catalyzed Intermolecular Alkyne Oxidation Strategy
Shu, Chao; et al, Chemistry - An Asian Journal, 2015, 10(1), 91-95

4-Fluorobenzofuran-3(2H)-one Raw materials

4-Fluorobenzofuran-3(2H)-one Preparation Products

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